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Compound of Interest

Compound Name:
4'-Methoxyspiro[cyclopentane-

1,3'-indolin]-2'-one

CAS No.: 93831-00-6

Cat. No.: B1512988

Get Quote

Executive Summary
Spirooxindoles represent a privileged scaffold in drug discovery, serving as the core structure

for numerous anticancer (e.g., MDM2 inhibitors) and antimicrobial agents. However, their

structural rigidity and the presence of a quaternary spiro-carbon (C-3) present unique

characterization challenges. The lack of protons on the spiro-center breaks the spin system,

making 2D NMR essential for establishing connectivity.

This guide provides a definitive protocol for the complete structural and stereochemical

assignment of spirooxindole derivatives. It prioritizes the identification of the "silent" quaternary

spiro-carbon and the determination of relative stereochemistry via NOE correlations.

Sample Preparation & Solvent Selection
The choice of solvent is the single most critical variable in spirooxindole analysis due to the

prevalence of amide/lactam functionalities which participate in strong intermolecular hydrogen
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bonding.

Solvent Selection Matrix
Solvent Suitability Rationale & Causality

DMSO-d6 Preferred

Solubility: Dissolves rigid, polar

spiro-scaffolds

effectively.Exchangeable

Protons: Slows chemical

exchange, sharpening the

critical Indole N-H signal (10-

11 ppm), which is a key anchor

for NOE studies.

CDCl3 Secondary

Resolution: Offers better

resolution for aliphatic protons

on the fused ring.Risk: Often

leads to broad or invisible N-H

signals; poor solubility for

highly polar derivatives.

Acetone-d6 Alternative

Useful if DMSO peaks (2.50

ppm) overlap with key aliphatic

signals of the spiro-fused ring.

Preparation Protocol
Mass: Use 5–10 mg for 1H NMR and 20–30 mg for 13C/2D NMR.

Tube: Use 5mm high-precision tubes (camber < 1µm) to minimize shimming artifacts,

essential for resolving diastereotopic protons.

Filtration: Filter solution through a cotton plug in a glass pipette to remove micro-particulates

which cause line broadening.

1H NMR Analysis: The Fingerprint Regions
In spirooxindoles, the 1H NMR spectrum is defined by three distinct zones.
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Zone A: The Downfield Anchor (10.0 – 11.5 ppm)
Signal: The Oxindole N-H.

Diagnostic Value: Appears as a singlet (in DMSO-d6).[1] Its chemical shift is sensitive to

electronic effects on the benzene ring.

Validation: Add one drop of D2O. The signal should disappear. If it remains, it is not the N-H.

Zone B: The Aromatic Region (6.5 – 8.0 ppm)
Pattern: Typically 4 protons (H-4, H-5, H-6, H-7).[2]

Key Correlation:H-4 (the doublet closest to the spiro center) is magnetically deshielded by

the carbonyl anisotropy and is crucial for HMBC correlations to the spiro carbon.

Zone C: The Spiro-Fused Aliphatic Region (1.5 – 5.0
ppm)

Complexity: Protons on the fused ring (e.g., pyrrolidine, pyrrolizidine) are diastereotopic due

to the chiral spiro center.

Observation: Expect complex multiplets rather than clean triplets/quartets.

Action: High-field (600 MHz+) is recommended to resolve these multiplets.

13C NMR Analysis: The "Smoking Gun"[3]
The quaternary spiro-carbon (C-3) is the structural pivot point. It does not show a signal in

DEPT-135, making it distinguishable from CH and CH2 groups.

Characteristic Chemical Shifts[1][2][3][4][5][6]
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Carbon Type Shift Range (ppm) Notes

C-2 (Amide Carbonyl) 170 – 180
Deshielded; distinct from

ketone carbonyls (if present).

C-3 (Spiro Quaternary) 60 – 75

The Diagnostic Peak. Shift

varies by ring size (e.g.,

cyclopropane fusions shift

upfield to ~30-40 ppm).

Aromatic Carbons 108 – 145
C-3a and C-7a (bridgeheads)

are quaternary.

Fused Ring Carbons 25 – 65
Aliphatic carbons of the fused

heterocycle.

Advanced Structural Assignment (2D NMR)
HMBC: Bridging the Gap
Because the spiro-carbon (C-3) has no attached protons, HMBC (Heteronuclear Multiple Bond

Correlation) is the only way to prove the spiro-connectivity.

Target Interaction: Look for a strong 3-bond coupling (

) between the Indole H-4 proton and the Spiro C-3 carbon.

Secondary Interaction: Look for coupling between the protons of the fused ring (e.g., H-1' of

pyrrolidine) and the Oxindole Carbonyl (C-2).

NOESY: Solving Stereochemistry
Spiro-synthesis often yields diastereomers. Bioactivity usually depends on a specific spatial

arrangement (e.g., the fused ring substituents relative to the oxindole carbonyl).

The "Face" Test:

Cis-Interaction: If the N-H proton shows an NOE correlation to a proton on the fused ring

(e.g., H-2'), those groups are on the same face of the spiro-junction.
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Trans-Interaction: Absence of NOE suggests they are on opposite faces (confirm with

ROESY if MW is 1000-2000 Da to avoid the "zero-crossing" NOE null).

Logic Flow & Visualization
Diagram 1: Assignment Workflow
This diagram illustrates the logical progression from raw data to structural proof.
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Caption: Logical workflow for the structural elucidation of spirooxindole derivatives, prioritizing

the identification of the quaternary center.

Diagram 2: Stereochemical NOE Mapping
This diagram visualizes the critical spatial correlations required to distinguish diastereomers.
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Caption: Critical NOE correlations. A strong interaction between the Indole N-H and the fused

ring proton confirms they reside on the same face of the spiro-junction.

Experimental Protocol
Instrument Settings (600 MHz Base Frequency)
1. 13C NMR (Direct Excitation)

Pulse Sequence:zgpg30 (Power-gated decoupling).

Relaxation Delay (D1):2.0 – 3.0 seconds.

Reasoning: Quaternary carbons (C-3, C=O) have long T1 relaxation times. Short D1 leads

to signal saturation and loss of the spiro-carbon peak.

Scans (NS): Minimum 1024 (for 20mg sample).

Spectral Width: 240 ppm (to capture C=O up to 180 ppm).

2. HMBC (Long Range)
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Optimization: Set for long-range coupling constant (

) of 8 Hz.

Scans: 16 – 32 per increment.

Increments: 256 (for high resolution in F1 dimension).

3. NOESY (Phase Sensitive)
Mixing Time (D8):300 – 500 ms.

Reasoning: Spirooxindoles are small-to-medium molecules (MW < 500). 300ms captures

the positive NOE effect without excessive spin diffusion.

Relaxation Delay: 2.0 seconds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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